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Compound of Interest

Compound Name: 2-(2-Methylphenyl)quinoxaline

CAS No.: 105702-07-6

Cat. No.: B12831943

Get Quote

Executive Summary
2-(2-Methylphenyl)quinoxaline (an o-tolyl substituted quinoxaline derivative) acts as a

nitrogen-containing heterocyclic building block in medicinal chemistry. While often not explicitly

listed on federal P-lists or U-lists (RCRA), it must be managed as Hazardous Organic Waste

due to its potential for aquatic toxicity and acute irritant properties (H315, H319, H335).

Critical Directive: Under no circumstances should this compound be disposed of via municipal

drains or evaporation. The mandatory disposal route is High-Temperature Incineration via a

licensed hazardous waste contractor.[1]

Chemical Profile & Hazard Identification
Before disposal, the waste generator must characterize the material to ensure compatibility

with waste streams.[2]
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Parameter Data Relevance to Disposal

Chemical Structure
Nitrogen-containing

heterocycle

Potential for forming

complexes with metals; avoid

mixing with heavy metal waste

streams if possible.

Physical State
Solid (typically off-white/yellow

crystalline)

Must be solubilized or double-

bagged to prevent dust

generation during waste

transfer.

Solubility
Low in water; Soluble in

DMSO, MeOH, DCM

Do not attempt to dilute with

water for drain disposal.

Key Hazards
Irritant (Skin/Eye/Resp),

Aquatic Toxicity

Requires "Hazardous" labeling;

secondary containment

required.

Incompatibilities
Strong Oxidizing Agents,

Strong Acids

DANGER: Do not place in

waste containers with Nitric

Acid or Peroxides (risk of

exothermic reaction).

Waste Stream Classification (RCRA/EU)
Proper classification ensures regulatory compliance (EPA 40 CFR 261).

RCRA Status (USA): Not a specifically listed P- or U-waste. However, it is classified by

characteristic if it exhibits toxicity or if mixed with ignitable solvents (D001).

Recommended Waste Code:

Solid Waste: Assign a generator-specific code for "Toxic Organic Solid."

Liquid Waste: Usually D001 (Ignitable) if dissolved in organic solvents (e.g., Acetone,

Methanol).
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Segregation Category:Organic Non-Halogenated (unless dissolved in DCM/Chloroform, then

Organic Halogenated).

Disposal Decision Workflow
The following logic gate ensures the material ends up in the correct waste stream based on its

physical state and concentration.

Waste Generation:
2-(2-Methylphenyl)quinoxaline
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Figure 1: Decision matrix for segregating quinoxaline waste streams based on physical state

and solvent composition.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound)
Use this for expired shelf stock, spilled solids, or weighing boat residues.

PPE Requirement: Wear nitrile gloves, lab coat, and safety glasses. If handling >1g of fine

powder, use a P95 dust mask or work inside a fume hood.

Containment: Transfer the solid into a clear polyethylene bag or a wide-mouth high-density

polyethylene (HDPE) jar.

Expert Tip: Never place loose powder directly into a 55-gallon drum. It creates a "puff"

hazard when the drum is later compacted.

Labeling: Affix a hazardous waste tag immediately.

Constituents: "2-(2-Methylphenyl)quinoxaline (100%)"

Hazard Checkbox: Toxic, Irritant.[3]

Storage: Place the sealed container in the Solid Hazardous Waste satellite accumulation

area.

Protocol B: Liquid Waste (Mother Liquors/HPLC Waste)
Use this for reaction mixtures or dissolved samples.

Solvent Identification: Determine if your primary solvent is Halogenated (DCM, Chloroform)

or Non-Halogenated (Methanol, Ethyl Acetate, DMSO).

Segregation:

Scenario 1 (Non-Halo): Pour into the "Organic Solvents" carboy (Red can/white drum).

Scenario 2 (Halo): Pour into the "Halogenated Waste" carboy.
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pH Check: Ensure the waste stream is neutral (pH 5–9). Quinoxalines are weak bases; if the

solution is highly acidic (e.g., from an acid workup), neutralize it slowly with Sodium

Bicarbonate before adding to the organic waste drum to prevent heat generation.

Log Entry: Record the volume and estimated concentration (mg/mL) on the waste log sheet

attached to the drum.

Protocol C: Contaminated Glassware (Triple Rinse Rule)
EPA regulations allow "RCRA Empty" containers to be treated as municipal waste only after

specific cleaning.

Rinse 1: Add a small volume of Acetone or Ethanol to the flask/vial. Swirl to dissolve the

residue. Decant this rinsate into the Liquid Hazardous Waste container.

Rinse 2: Repeat.

Rinse 3: Repeat.

Final Step: Once triple-rinsed, the glass container can be air-dried in a fume hood.

If the glass is defect-free: Wash with detergent and reuse.

If broken/disposable: Place in the Broken Glass/Sharps box (Municipal waste).

Emergency Spill Procedures
In the event of a spill outside of primary containment:

Evacuate & Ventilate: If the spill is significant (>10g) or creates dust, clear the immediate

area.

PPE: Don double nitrile gloves and respiratory protection (N95/P100).

Dry Spill: Do not sweep dry dust (creates aerosols). Cover with a damp paper towel or use a

HEPA vacuum designated for chemical cleanup.

Wet Spill: Absorb with vermiculite or polypropylene pads.
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Disposal: Place all cleanup materials (pads, gloves, debris) into a heavy-duty plastic bag,

seal it, and label it as "Hazardous Waste - Debris contaminated with Quinoxaline."

References
U.S. Environmental Protection Agency (EPA).RCRA Hazardous Waste Codes & Regulations

(40 CFR Part 261).[4] Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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